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Introduction

4-Oxododecanedioic acid, a dicarboxylic acid with potential pharmacological relevance, has
been identified as a natural product isolated from the fern Coniogramme japonica.[1][2][3] This
technical guide aims to consolidate the available information regarding this discovery,
acknowledging the current limitations in accessing the primary research literature. While
commercial suppliers and chemical databases consistently list Coniogramme japonica as the
botanical source of 4-Oxododecanedioic acid, the foundational scientific publication detailing
its initial isolation, characterization, and any associated bioactivity remains elusive in broad
searches of scholarly databases.

This document will, therefore, provide a comprehensive overview based on established
principles of phytochemistry and natural product research, offering a framework for the
methodologies likely employed in its discovery and suggesting potential avenues for future
investigation.

Chemical Profile of 4-Oxododecanedioic Acid

4-Oxododecanedioic acid (CAS 30828-09-2) is a 12-carbon dicarboxylic acid containing a
ketone functional group at the C-4 position. Its structure presents opportunities for diverse
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chemical interactions and potential biological activities.

Table 1: Physicochemical Properties of 4-Oxododecanedioic Acid

Property Value

Molecular Formula C12H2005

Molecular Weight 244.28 g/mol

IUPAC Name 4-oxododecanedioic acid
Appearance White solid/powder

Soluble in organic solvents such as Chloroform,
Solubility Dichloromethane, Ethyl Acetate, DMSO, and
Acetone.[1]

Postulated Experimental Protocols for Discovery
and Isolation

In the absence of the primary discovery paper, this section outlines the probable experimental
workflow for the isolation and identification of 4-Oxododecanedioic acid from Coniogramme
japonica, based on standard practices in phytochemistry.

Collection and Preparation of Plant Material

Fresh, healthy specimens of Coniogramme japonica would be collected, with the specific plant
part (e.g., fronds, rhizomes) noted. The material would then be air-dried or freeze-dried to
remove moisture and ground into a fine powder to increase the surface area for extraction.

Extraction

A suitable solvent would be chosen to extract the desired compound. Given the polarity of 4-
Oxododecanedioic acid, a multi-step extraction process may have been employed, starting
with a non-polar solvent to remove lipids and pigments, followed by extraction with a more
polar solvent like ethanol or a mixture of chloroform and methanol.
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Fractionation and Isolation

The crude extract would undergo fractionation to separate compounds based on their
physicochemical properties. A typical workflow is illustrated below.
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Caption: A generalized workflow for the isolation of a natural product from a plant source.
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Structure Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of
spectroscopic technigues:

e Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To identify the carbon-
hydrogen framework and the connectivity of atoms.

« Infrared (IR) Spectroscopy: To identify functional groups, such as the carboxylic acid and
ketone moieties.

Potential Biological Significance and Future
Directions

While no specific signaling pathways involving 4-Oxododecanedioic acid from Coniogramme
japonica have been documented in the available literature, dicarboxylic acids are known to play
roles in plant physiology and can exhibit various pharmacological activities. Research into the
biological effects of this compound could be a fruitful area of investigation.

A logical next step would be to screen 4-Oxododecanedioic acid for various biological
activities, such as antimicrobial, anti-inflammatory, or cytotoxic effects. The diagram below
illustrates a potential screening cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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